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Polychlorinated biphenyls
Polychlorinated biphenyls (PCBs) are a group of organic compounds composed of chlorine atoms substituted at various positions on the biphenyl molecule. These substances were widely used in industry due to their thermal stability, dielectric properties, and low flammability. Historically, PCBs found applications in electrical equipment such as transformers, capacitors, and circuit breakers, as well as in heat transfer fluids, carbonless copy paper, and paint additives.
PCBs are known for their persistence in the environment and bioaccumulation potential, leading to significant ecological and health concerns. Due to these hazards, production of PCBs was banned in many countries by the 1970s through regulations such as the U.S. Clean Air Act Amendments of 1976 and the Stockholm Convention on Persistent Organic Pollutants.
Despite their harmful effects, residual PCBs remain a significant environmental issue requiring ongoing remediation efforts to protect ecosystems and public health. Modern alternatives are now widely used in various industrial applications to mitigate these risks.

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Inulosucrase Enzyme: A Key Player in Sucrose Metabolism and Pharmaceutical ApplicationsInulosucrase Enzyme: A Key Player in Sucrose Metabolism and Pharmaceutical Applications Inulosucrase is a unique enzyme that has garnered significant attention in the fields of chemistry and biomedicine due to its role in sucrose metabolism and its potential for pharmaceutical applications. This article delves into the structure, function, and diverse uses of Inulosucrase, highlighting its imp...
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The Therapeutic and Pharmacological Significance of Aspirin in Modern MedicineThe Therapeutic and Pharmacological Significance of Aspirin in Modern Medicine Introduction Aspirin, a cornerstone of modern pharmacology, has been a trusted remedy for centuries. Its versatility lies in its dual role as an anti-inflammatory and anticoagulant agent, making it invaluable in treating various conditions from pain management to cardiovascular diseases. Historical Background The his...
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Synthesis and Applications of 2-Chlorobenzaldehyde in Chemical BiopharmaceuticalsSynthesis and Applications of 2-Chlorobenzaldehyde in Chemical Biopharmaceuticals Introduction 2-Chlorobenzaldehyde, a derivative of benzaldehyde with a chlorine substituent at the second position, has garnered significant attention in the fields of chemistry and biomedicine. Its unique chemical structure renders it a versatile compound for various applications, particularly in the synthesis of bi...
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Synthesis and Applications of Fluorotamide Acid in Chemical BiopharmaceuticalsSynthesis and Applications of Fluorotamide Acid in Chemical Biopharmaceuticals Introduction to Fluorotamide Acid Fluorotamide acid is a fluorinated organic compound that has gained significant attention in the field of chemical biopharmaceuticals due to its unique properties and versatility. This compound serves as a crucial building block in the synthesis of various bioactive molecules, includin...
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Triethylene Glycol: A Potential Excipient in Pharmaceutical FormulationsTriethylene Glycol: A Potential Excipient in Pharmaceutical Formulations Introduction to Triethylene Glycol as an Excipient Triethylene glycol (TEG), also known as 2,2,3-trimethoxypropanol or glycerol tri(methyl ether), is a versatile chemical compound with applications in various industries, including pharmaceuticals, cosmetics, and food additives. In the context of pharmaceutical formulations, ...